2-(3-methylphenyl)-N-(3,4,5-trimethoxyphenyl)acetamide

• IUPAC Name: 2-(3-methylphenyl)-N-(3,4,5-trimethoxyphenyl)acetamide
• InChI: InChI=1S/C18H21NO4/c1-12-6-5-7-13(8-12)9-17(20)19-14-10-15(21-2)18(23-4)16(11-14)22-3/h5-8,10-11H,9H2,1-4H3,(H,19,20)
• InChI Key: YOROVRNDHMCYNS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CC(=O)NC2=CC(=C(C(=C2)OC)OC)OC
• Molecular Formula: C18H21NO4
• Molecular Weight: 315.4 g/mol

Description

2-(3-methylphenyl)-N-(3,4,5-trimethoxyphenyl)acetamide, also known as Methoxphenidine (MXP), is a dissociative anesthetic drug that belongs to the arylcyclohexylamine class of drugs. MXP is a relatively new drug that has gained popularity in the research community due to its unique properties and potential applications.

Mechanism of Action

MXP acts as a non-competitive antagonist at the NMDA receptor, which results in the inhibition of glutamate-mediated excitatory neurotransmission. This inhibition leads to a dissociative state characterized by altered sensory perception, depersonalization, and dissociation from reality. MXP also has an affinity for the dopamine transporter, which could result in increased dopamine release and potential applications in the treatment of addiction.
Biochemical and Physiological Effects:
MXP has been shown to have a number of biochemical and physiological effects. MXP has been shown to increase heart rate, blood pressure, and body temperature. MXP has also been shown to cause respiratory depression, which can be dangerous in high doses. MXP can also cause nausea, vomiting, and dizziness.

Advantages and Limitations for Lab Experiments

The advantages of using MXP in laboratory experiments include its unique binding profile for the NMDA receptor and dopamine transporter, which could have potential applications in the treatment of addiction and other psychiatric disorders. The limitations of using MXP in laboratory experiments include its potential for toxicity and the lack of long-term safety data.

Future Directions

For research on MXP include further studies on its binding profile for the NMDA receptor and dopamine transporter, as well as its potential applications in the treatment of addiction and other psychiatric disorders. Further studies are also needed to determine the long-term safety of MXP and its potential for toxicity.

Synthesis Methods

The synthesis of MXP involves the reaction of 3,4,5-trimethoxybenzaldehyde with 3-methylphenylacetonitrile in the presence of a reducing agent. The resulting product is then acetylated to produce MXP. The synthesis of MXP is relatively straightforward and can be performed using standard laboratory equipment.

Scientific Research Applications

MXP has been extensively studied in the scientific community for its potential applications in the field of neuroscience. MXP has been shown to have a high affinity for the N-methyl-D-aspartate (NMDA) receptor, which is involved in the regulation of synaptic plasticity and memory formation. MXP has also been shown to have a unique binding profile for the dopamine transporter, which could have potential applications in the treatment of addiction and other psychiatric disorders.